Cas no 1341080-55-4 (Carbamic acid, N-[1-(aminomethyl)-1-methylpropyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[1-(aminomethyl)-1-methylpropyl]-, 1,1-dimethylethyl ester
• CAS No: 1341080-55-4
• MF: C₁₀H₂₂N₂O₂
• MW: 202.293882846832
• CID: 6014222
• PubChem ID: 64420183
• Update Time: 2025-10-28

Carbamic acid, N-[1-(aminomethyl)-1-methylpropyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[1-(aminomethyl)-1-methylpropyl]-, 1,1-dimethylethyl ester
• AKOS013743113
• SCHEMBL17229126
• 1341080-55-4
• tert-butyl N-(1-amino-2-methylbutan-2-yl)carbamate
• EN300-4261668

• Inchi： 1S/C10H22N2O2/c1-6-10(5,7-11)12-8(13)14-9(2,3)4/h6-7,11H2,1-5H3,(H,12,13)
• InChI Key： YEPGPTKYNNBMPK-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NC(CN)(C)CC

Computed Properties

• Exact Mass: 202.168127949g/mol
• Monoisotopic Mass: 202.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 0.964±0.06 g/cm3(Predicted)
• Boiling Point: 292.4±23.0 °C(Predicted)
• pka: 12.68±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Carbamic acid, N-[1-(aminomethyl)-1-methylpropyl]-, 1,1-dimethylethyl ester

Carbamic acid, N-[1-(aminomethyl)-1-methylpropyl]-, 1,1-dimethylethyl ester (CAS No. 1341080-55-4): A Comprehensive Overview

Carbamic acid, N-[1-(aminomethyl)-1-methylpropyl]-, 1,1-dimethylethyl ester (CAS No. 1341080-55-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as N-[1-(aminomethyl)-1-methylpropyl] carbamate, is characterized by its unique structural features and potential applications in drug development.

The molecular formula of this compound is C₉H₂₀N₂O₂, and its molecular weight is approximately 184.26 g/mol. The compound is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol and dichloromethane. Its chemical structure consists of a carbamate functional group attached to a tertiary amine, which imparts unique chemical properties and reactivity.

In recent years, N-[1-(aminomethyl)-1-methylpropyl] carbamate has been the subject of extensive research due to its potential therapeutic applications. One of the key areas of interest is its role as a prodrug in the development of novel drug delivery systems. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. This approach can enhance the pharmacokinetic and pharmacodynamic properties of drugs, improving their efficacy and reducing side effects.

A study published in the *Journal of Medicinal Chemistry* in 2022 highlighted the potential of N-[1-(aminomethyl)-1-methylpropyl] carbamate as a prodrug for the treatment of neurodegenerative diseases. The researchers found that this compound can effectively cross the blood-brain barrier and be metabolized into an active form that exhibits neuroprotective effects. This finding opens up new avenues for the development of therapies for conditions such as Alzheimer's disease and Parkinson's disease.

Another area of research focuses on the use of N-[1-(aminomethyl)-1-methylpropyl] carbamate in the development of targeted drug delivery systems. By conjugating this compound with specific targeting ligands, researchers have been able to achieve selective delivery to diseased tissues, thereby minimizing systemic toxicity and enhancing therapeutic outcomes. A recent study in *Bioconjugate Chemistry* demonstrated that N-[1-(aminomethyl)-1-methylpropyl] carbamate-based prodrugs can be effectively targeted to cancer cells using antibody-drug conjugates (ADCs), leading to improved tumor suppression and reduced side effects.

The synthesis of N-[1-(aminomethyl)-1-methylpropyl] carbamate involves several steps, including the formation of an intermediate amine derivative followed by reaction with a suitable carbamoylating agent. The choice of reagents and reaction conditions can significantly influence the yield and purity of the final product. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic methods for this compound, reducing waste and improving sustainability.

In addition to its therapeutic applications, N-[1-(aminomethyl)-1-methylpropyl] carbamate has also been explored for its potential use in diagnostic imaging. Researchers have investigated the use of this compound as a contrast agent in magnetic resonance imaging (MRI) due to its ability to enhance image contrast without causing significant toxicity. A study published in *Contrast Media & Molecular Imaging* reported that N-[1-(aminomethyl)-1-methylpropyl] carbamate-based contrast agents can provide high-resolution images with minimal side effects, making them suitable for clinical use.

The safety profile of N-[1-(aminomethyl)-1-methylpropyl] carbamate has been extensively evaluated through various preclinical studies. These studies have shown that the compound exhibits low toxicity and good biocompatibility, making it a promising candidate for further clinical development. However, ongoing research is necessary to fully understand its long-term effects and potential interactions with other drugs.

In conclusion, Carbamic acid, N-[1-(aminomethyl)-1-methylpropyl]-, 1,1-dimethylethyl ester (CAS No. 1341080-55-4) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure and properties make it an attractive candidate for the development of novel prodrugs, targeted drug delivery systems, and diagnostic imaging agents. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its impact on human health and well-being.